Cas no 1225218-93-8 (5-pyrrolidin-3-yl-1,2-oxazole;hydrochloride)

• Product Name: 5-pyrrolidin-3-yl-1,2-oxazole;hydrochloride
• CAS No: 1225218-93-8
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 1214934
• PubChem ID: 53429261
• Update Time: 2025-05-20

5-pyrrolidin-3-yl-1,2-oxazole;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(pyrrolidin-3-yl)isoxazole
• 5-pyrrolidin-3-yl-1,2-oxazole,hydrochloride
• 5-pyrrolidin-3-yl-1,2-oxazole
• hydrochloride
• DA-14095
• 5-(pyrrolidin-3-yl)-1,2-oxazole
• 5-(PYRROLIDIN-3-YL)ISOXAZOLE HYDROCHLORIDE
• AKOS006355674
• 1225218-93-8
• 3-(Isoxazol-5-yl)pyrrolidine
• SCHEMBL2281013
• EN300-6493794
• 5-pyrrolidin-3-yl-1,2-oxazole;hydrochloride

• Inchi： 1S/C7H10N2O/c1-3-8-5-6(1)7-2-4-9-10-7/h2,4,6,8H,1,3,5H2
• InChI Key： ZQCMJHCSXCMVNR-UHFFFAOYSA-N
• SMILES： O1C(=CC=N1)C1CNCC1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.1Ų

Additional information on 5-pyrrolidin-3-yl-1,2-oxazole;hydrochloride

5-Pyrrolidin-3-yl-1,2-oxazole Hydrochloride: A Versatile Chemical Building Block for Pharmaceutical Research

In the dynamic field of medicinal chemistry, 5-pyrrolidin-3-yl-1,2-oxazole hydrochloride (CAS 1225218-93-8) has emerged as a valuable heterocyclic compound with significant potential in drug discovery. This oxazole derivative combines the structural features of both pyrrolidine and oxazole rings, making it particularly interesting for researchers developing novel therapeutic agents.

The molecular structure of 5-pyrrolidin-3-yl-1,2-oxazole hydrochloride features a five-membered oxazole ring fused with a pyrrolidine moiety, creating a unique scaffold that can interact with various biological targets. Its hydrochloride salt form enhances solubility, a crucial factor for pharmaceutical applications. Recent studies suggest this compound may serve as a key intermediate in synthesizing protein kinase inhibitors, a hot topic in cancer research and neurodegenerative disease treatment.

Current pharmaceutical trends show growing interest in small molecule drug discovery, where compounds like 5-pyrrolidin-3-yl-1,2-oxazole hydrochloride play pivotal roles. Researchers frequently search for information about its synthetic routes, biological activity, and potential as a pharmacophore in drug design. The compound's structural flexibility allows for various modifications, making it valuable for creating structure-activity relationship (SAR) studies in medicinal chemistry programs.

From a synthetic chemistry perspective, the preparation of 5-pyrrolidin-3-yl-1,2-oxazole hydrochloride typically involves multi-step organic transformations. Modern approaches often employ microwave-assisted synthesis or flow chemistry techniques to improve yields and reduce reaction times. These methods align with the pharmaceutical industry's push toward green chemistry and sustainable manufacturing processes.

The compound's physicochemical properties make it particularly suitable for central nervous system (CNS) drug development. Its moderate lipophilicity and molecular weight fall within the desirable range for blood-brain barrier penetration, explaining why many researchers investigate its potential in neurological disorders. Recent patent literature reveals several applications in developing cognitive enhancers and neuroprotective agents.

In the context of fragment-based drug discovery, 5-pyrrolidin-3-yl-1,2-oxazole hydrochloride serves as an excellent starting point due to its balanced properties. The oxazole ring provides hydrogen bond acceptors, while the pyrrolidine nitrogen offers protonation sites important for salt formation and solubility. These characteristics are frequently searched by medicinal chemists optimizing lead compounds.

Quality control of 5-pyrrolidin-3-yl-1,2-oxazole hydrochloride typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) with UV detection and mass spectrometry are commonly employed to ensure purity, especially important for pharmaceutical intermediates. Recent advancements in analytical method development have improved detection limits for potential impurities.

The global market for specialized chemical intermediates like 5-pyrrolidin-3-yl-1,2-oxazole hydrochloride continues to expand, driven by increasing R&D investments in targeted therapies. Custom synthesis providers report growing demand for this compound, particularly from biotechnology companies focused on precision medicine approaches. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure long-term stability for research use.

Emerging applications in bioconjugation chemistry have further increased interest in this compound. The pyrrolidine nitrogen can serve as an attachment point for various linker molecules, making it useful in developing antibody-drug conjugates (ADCs) and other targeted delivery systems. This aligns with current trends in personalized cancer treatment strategies.

Safety evaluations of 5-pyrrolidin-3-yl-1,2-oxazole hydrochloride indicate it requires standard laboratory precautions. While not classified as hazardous under current regulations, researchers should consult material safety data sheets (MSDS) for proper handling procedures. The compound's stability profile makes it suitable for various high-throughput screening applications in drug discovery pipelines.

Future research directions for 5-pyrrolidin-3-yl-1,2-oxazole hydrochloride may explore its potential in proteolysis targeting chimeras (PROTACs) and other novel therapeutic modalities. The compound's balanced physicochemical properties and synthetic accessibility position it as a valuable tool for addressing current challenges in drug discovery and development.